methyl 4-(2-(pyridin-2-yl)-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazol-3-yl)quinoline-6-carboxylate

• CAS No.: 476475-43-1
• Molecular Formula: C22H18N4O2
• Molecular Weight: 370.4 g/mol
• IUPAC Name: methyl 4-(2-pyridin-2-yl-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazol-3-yl)quinoline-6-carboxylate
• InChI: InChI=1S/C22H18N4O2/c1-28-22(27)14-7-8-17-16(13-14)15(9-11-24-17)20-19-6-4-12-26(19)25-21(20)18-5-2-3-10-23-18/h2-3,5,7-11,13H,4,6,12H2,1H3
• InChI Key: QNCMNBKPTMWICH-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CC2=C(C=CN=C2C=C1)C3=C4CCCN4N=C3C5=CC=CC=N5

Description

Methyl 4-(2-(pyridin-2-yl)-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazol-3-yl)quinoline-6-carboxylate is a useful research compound. Its molecular formula is C22H18N4O2 and its molecular weight is 370.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of sodium acetate (0.84 g, 10.2 mmol) and [1,1′-bis(diphenylphosphino)ferrocene]dichloropalladium (II):CH2Cl2 (42 mg, 0.05 mmol) in methanol (40 mL) is added 6-bromo-4-(2-pyridin-2-yl-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazol-3-yl)-quinoline (1.0 g, 2.56 mmol). The mixture is heated at 90° C. under 68 psi carbon monoxide for 24 h. The mixture is cooled, filtered, and concentrated in vacuo. The product is partitioned between ethyl acetate and: water. The organic layer is dried over sodium sulfate and concentrated in vacuo. The residue is chromatographed on SiO2 (dichloromethane to 2% methanol/dichloromethane) to yield a solid, 918 mg (97%).